![molecular formula C5H4BrN5 B2817897 6-Bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine CAS No. 1640120-88-2](/img/structure/B2817897.png)
6-Bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine is a chemical compound with the CAS Number: 1640120-88-2 . It has a molecular weight of 214.02 and its IUPAC name is 6-bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine . The compound is a light-yellow solid .
Molecular Structure Analysis
The InChI code for 6-Bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine is 1S/C5H4BrN5/c6-3-1-2-4-8-5(7)10-11(4)9-3/h1-2H, (H2,7,10) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
6-Bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine is a light-yellow solid . It has a molecular weight of 214.02 . The compound should be stored at room temperature .Scientific Research Applications
- Recent studies have explored the potential of this compound as an anticancer agent. It exhibits significant inhibitory activity against cancer cells, with IC50 values comparable to the control drug sorafenib . Researchers are investigating its mechanism of action and potential for targeted therapy.
- The triazolopyridazine scaffold has attracted attention as a kinase inhibitor. Researchers are exploring its ability to selectively inhibit specific kinases involved in signaling pathways, making it a promising candidate for drug development .
- Preliminary investigations suggest that 6-bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine may possess antimicrobial properties. Researchers are studying its efficacy against bacterial and fungal pathogens .
- The compound’s unique structure makes it an interesting candidate for neurological research. Scientists are investigating its potential as a modulator of neurotransmitter receptors or as a neuroprotective agent .
- Researchers have used this compound as a chemical probe to study biological processes. Its specific interactions with cellular targets provide valuable insights into cellular pathways and protein function .
- Beyond its biological applications, 6-bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine may find use in materials science. Its unique heterocyclic structure could contribute to the development of novel materials, such as organic semiconductors or functional coatings .
Anticancer Activity
Kinase Inhibitors
Antimicrobial Properties
Neurological Disorders
Chemical Biology Probes
Materials Science
Safety and Hazards
properties
IUPAC Name |
6-bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrN5/c6-3-1-2-4-8-5(7)10-11(4)9-3/h1-2H,(H2,7,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKARNJYYWQJSJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN2C1=NC(=N2)N)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1640120-88-2 |
Source
|
Record name | 6-bromo-[1,2,4]triazolo[1,5-b]pyridazin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.